Methyl 3-{[(2-methylpiperidin-1-yl)carbonothioyl]amino}thiophene-2-carboxylate

• IUPAC Name: methyl 3-[(2-methylpiperidine-1-carbothioyl)amino]thiophene-2-carboxylate
• InChI: InChI=1S/C13H18N2O2S2/c1-9-5-3-4-7-15(9)13(18)14-10-6-8-19-11(10)12(16)17-2/h6,8-9H,3-5,7H2,1-2H3,(H,14,18)
• InChI Key: RCKITQMOQFLRBI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1C(=S)NC2=C(SC=C2)C(=O)OC
• Molecular Formula: C13H18N2O2S2
• Molecular Weight: 298.4 g/mol
• CAS No.: 892269-84-0

Description

Methyl 3-{[(2-methylpiperidin-1-yl)carbonothioyl]amino}thiophene-2-carboxylate is a chemical compound that has attracted significant attention in the field of scientific research due to its various potential applications. This compound is a member of the class of thiophene carboxamides and has been synthesized using various methods.

Scientific Research Applications

Methyl 3-{[(2-methylpiperidin-1-yl)carbonothioyl]amino}thiophene-2-carboxylate has been studied for its potential applications in various scientific research fields. One of the most promising applications is in the field of organic electronics. This compound has been shown to exhibit good charge transport properties and can be used as a building block for the synthesis of organic semiconductors. Additionally, this compound has also been studied for its potential use as an antibacterial agent.

Mechanism of Action

The mechanism of action of Methyl 3-{[(2-methylpiperidin-1-yl)carbonothioyl]amino}thiophene-2-carboxylate is not fully understood. However, it has been suggested that this compound may interfere with bacterial cell wall synthesis, leading to cell death.
Biochemical and physiological effects:
There is limited information available regarding the biochemical and physiological effects of this compound. However, it has been shown to exhibit antibacterial activity against several strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 3-{[(2-methylpiperidin-1-yl)carbonothioyl]amino}thiophene-2-carboxylate in lab experiments is its potential as a building block for the synthesis of organic semiconductors. Additionally, its antibacterial activity makes it a potential candidate for the development of new antibacterial agents. However, one of the limitations of using this compound in lab experiments is its limited availability and high cost.

Future Directions

There are several future directions for the study of Methyl 3-{[(2-methylpiperidin-1-yl)carbonothioyl]amino}thiophene-2-carboxylate. One potential direction is the development of new synthetic methods for this compound that are more efficient and cost-effective. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research fields. Finally, the development of new derivatives of this compound may lead to the discovery of new and more potent antibacterial agents.

Synthesis Methods

The synthesis of Methyl 3-{[(2-methylpiperidin-1-yl)carbonothioyl]amino}thiophene-2-carboxylate has been reported in several research papers. One of the most common methods involves the reaction of 2-methylpiperidine-1-carbonyl chloride with thiophene-2-carboxylic acid in the presence of triethylamine to form the intermediate product. This intermediate product is then reacted with methyl isothiocyanate to yield the final product, this compound.